Cas no 2122121-86-0 (3-(4-ethylcyclohexyl)propanenitrile)

• Product Name: 3-(4-ethylcyclohexyl)propanenitrile
• CAS No: 2122121-86-0
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• CID: 6454536
• PubChem ID: 165858625
• Update Time: 2025-05-19

3-(4-ethylcyclohexyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylcyclohexyl)propanenitrile
• EN300-1810281
• 2122121-86-0

• Inchi： 1S/C11H19N/c1-2-10-5-7-11(8-6-10)4-3-9-12/h10-11H,2-8H2,1H3
• InChI Key： BPYOKLMBLMIALF-UHFFFAOYSA-N
• SMILES： N#CCCC1CCC(CC)CC1

Computed Properties

• Exact Mass: 165.151749610g/mol
• Monoisotopic Mass: 165.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8Ų

Additional information on 3-(4-ethylcyclohexyl)propanenitrile

Professional Introduction to 3-(4-ethylcyclohexyl)propanenitrile (CAS No. 2122121-86-0)

3-(4-ethylcyclohexyl)propanenitrile, a compound with the chemical formula C₁₁H₁₉N, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound, identified by its unique CAS number 2122121-86-0, has garnered attention due to its structural properties and potential applications in the synthesis of bioactive molecules. The presence of a nitrile group and an ethyl-substituted cyclohexyl moiety makes it a versatile intermediate for various chemical transformations, which are highly relevant in the development of novel therapeutic agents.

The structural motif of 3-(4-ethylcyclohexyl)propanenitrile consists of a propanenitrile backbone attached to a cyclohexyl ring that is further substituted with an ethyl group. This particular arrangement imparts unique electronic and steric properties to the molecule, making it a valuable building block in synthetic chemistry. The nitrile group, known for its polar nature and ability to participate in hydrogen bonding, enhances the compound's solubility in polar solvents and facilitates its incorporation into more complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities. 3-(4-ethylcyclohexyl)propanenitrile, with its cyclohexyl and nitrile functionalities, fits well within this trend. Researchers have been exploring its potential as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs), where the cyclohexyl ring can contribute to lipophilicity, while the nitrile group can serve as a site for further functionalization.

One of the most compelling aspects of 3-(4-ethylcyclohexyl)propanenitrile is its utility in medicinal chemistry. The compound's flexibility allows for the facile introduction of various substituents at different positions, enabling the creation of a wide range of derivatives with tailored pharmacological properties. For instance, modifications at the nitrile group can lead to amides or carboxylic acids, which are common pharmacophores in many drugs. Similarly, alterations around the cyclohexyl ring can influence metabolic stability and binding affinity to biological targets.

Recent studies have highlighted the role of 3-(4-ethylcyclohexyl)propanenitrile in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By leveraging the compound's structural features, researchers have designed molecules that can selectively inhibit specific kinases, thereby offering potential therapeutic benefits. The ethylcyclohexyl moiety provides a hydrophobic anchor that can interact with hydrophobic pockets in kinase active sites, while the nitrile group can form hydrogen bonds or engage in other non-covalent interactions to enhance binding affinity.

The synthesis of 3-(4-ethylcyclohexyl)propanenitrile involves multi-step organic reactions that showcase modern synthetic methodologies. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently. Additionally, asymmetric synthesis strategies have been utilized to introduce chirality into the molecule, which is critical for many biologically active compounds. These synthetic approaches not only highlight the compound's synthetic utility but also demonstrate the progress made in organic chemistry over recent decades.

The pharmaceutical industry's demand for high-quality intermediates has driven advancements in large-scale production techniques for compounds like 3-(4-ethylcyclohexyl)propanenitrile. Continuous flow chemistry has emerged as a powerful tool for optimizing reaction conditions and improving yield consistency. This approach allows for precise control over reaction parameters, reducing waste and enhancing scalability—a crucial factor for industrial applications. Moreover, green chemistry principles have been integrated into these processes to minimize environmental impact while maintaining high efficiency.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-(4-ethylcyclohexyl)propanenitrile will remain at the forefront of drug discovery efforts. Their structural versatility and functional diversity make them indispensable tools for medicinal chemists seeking to develop innovative treatments for various diseases. By combining traditional organic synthesis with cutting-edge methodologies, researchers can harness these molecules' full potential and contribute to advancements that improve human health.